BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Yttrium nitrate hexahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Yttrium nitrate hexahydrate

Cat. No.: B080751

Essential Safety and Handling Guide for Yttrium
Nitrate Hexahydrate

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Yttrium Nitrate Hexahydrate.
Adherence to these procedures is essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

The proper selection and use of Personal Protective Equipment (PPE) are the first line of
defense against potential exposure to Yttrium Nitrate Hexahydrate. This chemical is classified
as harmful if swallowed and causes serious eye irritation.[1] The following table summarizes
the recommended PPE.
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Protection Type Specific Recommendations Standards

Chemical safety glasses or EN166 (EU) or NIOSH (US)

Eye/Face Protection o ]
goggles with side-shields.[2][3] approved.[1][2]

Wear appropriate protective
gloves (nitrile or rubber), an EU Directive 89/686/EEC and

apron, or a lab coat to prevent EN 374.[2]

Skin Protection

skin exposure.[1][3]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if dust is
) ) generated or if exposure limits OSHA 29 CFR 1910.134 or
Respiratory Protection
are exceeded.[1] A full-face European Standard EN 149.[1]
particle respirator (type N100,
US) or P1/P3 filter (EN143,

EU) is recommended.[4]

Emergency First Aid Procedures

Immediate and appropriate first aid is crucial in the event of an accidental exposure.
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Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.[1]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[1][5] Remove
contaminated clothing. If skin irritation persists,

call a physician.[1]

Remove to fresh air.[1] If not breathing, give
artificial respiration.[1][2] If breathing is difficult,

Inhalation ) ) o
give oxygen.[3][6] Get medical attention if
symptoms occur.

Rinse mouth with water.[2][5] Do not induce
) vomiting.[5] Call a physician or poison control
Ingestion

center immediately.[5] If conscious, give water
to drink.

Operational Plan: Handling and Storage

Proper handling and storage procedures are vital to maintain the chemical's integrity and

prevent accidents.

Handling:

Avoid dust formation and inhalation.[1]

Wash hands thoroughly after handling.[1]

Ensure adequate ventilation in the work area.[1][2]
Wear all appropriate personal protective equipment as detailed above.[5]

Avoid contact with skin, eyes, and clothing.[1]
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» Do not eat, drink, or smoke in the handling area.[1]

» Keep away from combustible materials, strong acids, and strong reducing agents.[3][7]
Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][7]

» Store away from flammable substances, reducing agents, organic materials, and metal
powders.[3]

« Yttrium Nitrate Hexahydrate is hygroscopic; protect from moisture.[3][7]
Disposal Plan
Yttrium Nitrate Hexahydrate and its containers must be disposed of as hazardous waste.

o Chemical Disposal: Dispose of contents and container to an approved waste disposal plant.
[1] Do not mix with other waste. Waste must be disposed of in accordance with national and
local regulations.

o Contaminated PPE: Dispose of contaminated gloves and other protective equipment after
use in accordance with applicable laws and good laboratory practices.[2]

o Environmental Precautions: Do not allow the product to enter drains, surface water, or
ground water systems.[7] It is very toxic to aquatic life with long-lasting effects.[7]

Experimental Workflow: Safe Handling of Yttrium
Nitrate Hexahydrate
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Preparation
- Review SDS
- Ensure ventilation
- Set up spill kit

Proceed

Don PPE
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Weighing
- Use fume hood
- Avoid dust generation

If creating solution

Dissolution (if applicable)
- Add solid to solvent slowly If using solid
- Stir gently

Experimental Use
- Maintain ventilation
- Avoid contact

After completion

Decontamination & Cleanup
- Wipe down surfaces
- Clean glassware

Segregate waste

Waste Disposal
- Segregate hazardous waste
- Dispose according to regulations

Doff PPE
- Remove gloves first
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Yttrium Nitrate Hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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